Cas no 110698-60-7 (4-(1-methyl-1H-imidazole-2-carbonyl)aniline)

• Product Name: 4-(1-methyl-1H-imidazole-2-carbonyl)aniline
• CAS No: 110698-60-7
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• MDL: MFCD06655318
• CID: 219583
• PubChem ID: 4961864
• Update Time: 2025-11-02

4-(1-methyl-1H-imidazole-2-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• (4-Aminophenyl)(1-methyl-1H-imidazol-2-yl)methanone
• (4-Aminophenyl)(1-methyl-1H-imidazol-2-yl)-methanone
• Methanone,(4-aminophenyl)(1-methyl-1H-imidazol-2-yl)-
• 4-aminophenyl 1-methylimidazol-2-yl ketone
• Methanone,(4-aminophenyl)(1-methyl-1H-imidazol-2-yl)
• (4-aminophenyl)-(1-methylimidazol-2-yl)methanone
• (4-aminophenyl)-(1-methyl-2-imidazolyl)methanone
• methanone, (4-aminophenyl)(1-methyl-1H-imidazol-2-yl)-
• 4-(1-methyl-1H-imidazole-2-carbonyl)aniline
• SFKMWUTWFHTKRN-UHFFFAOYSA-N
• CHEMBL1702643
• 4-Fuorobiphenyl-2-ylamine
• FT-0684347
• 110698-60-7
• MFCD06655318
• EN300-12375
• AKOS000122855
• HMS2897H08
• MLS001176367
• SMR000596430
• Z119989774
• DTXSID30406955
• F2124-0448
• LS-03513
• DA-15530
• ALBB-010385
• STK735194
• G19345

• MDL： MFCD06655318
• Inchi： 1S/C11H11N3O/c1-14-7-6-13-11(14)10(15)8-2-4-9(12)5-3-8/h2-7H,12H2,1H3
• InChI Key： SFKMWUTWFHTKRN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)C1=NC=CN1C

Computed Properties

• Exact Mass: 201.09000
• Monoisotopic Mass: 201.090212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9
• XLogP3: 1

Experimental Properties

• Density: 1.24
• Boiling Point: 444.8°Cat760mmHg
• Flash Point: 222.8°C
• Refractive Index: 1.634
• PSA: 60.91000
• LogP: 1.81450

4-(1-methyl-1H-imidazole-2-carbonyl)aniline Security Information

• HazardClass：IRRITANT

Additional information on 4-(1-methyl-1H-imidazole-2-carbonyl)aniline

Comprehensive Guide to 4-(1-methyl-1H-imidazole-2-carbonyl)aniline (CAS 110698-60-7): Properties, Applications, and Market Insights

4-(1-methyl-1H-imidazole-2-carbonyl)aniline (CAS 110698-60-7) is a specialized heterocyclic compound gaining significant attention in pharmaceutical and material science research. This imidazole derivative features a unique molecular structure combining an aniline moiety with a methyl-imidazole carbonyl group, making it valuable for various synthetic applications. Researchers are particularly interested in its potential as a building block for drug development and functional materials.

The compound's chemical properties include moderate solubility in polar organic solvents and stability under standard laboratory conditions. Its molecular weight of 215.23 g/mol and precise structural characteristics make it suitable for controlled synthetic processes. Recent studies highlight its utility in creating targeted molecular architectures, especially in the development of bioactive compounds and specialty chemicals.

In pharmaceutical applications, 4-(1-methyl-1H-imidazole-2-carbonyl)aniline serves as a key intermediate for synthesizing potential therapeutic agents. Its structural features allow for the creation of compounds with improved bioavailability and target specificity. The imidazole ring contributes to potential hydrogen bonding interactions, while the aniline group provides sites for further functionalization, making it valuable for medicinal chemistry research.

The material science field utilizes this compound for developing advanced polymers and coordination complexes. Its ability to form stable complexes with various metals has sparked interest in creating catalysts and functional materials with specific electronic or optical properties. Researchers are exploring its potential in organic electronics and sensor technologies, where its conjugated system may offer advantages.

Market analysis indicates growing demand for 4-(1-methyl-1H-imidazole-2-carbonyl)aniline in research and development sectors. The compound's CAS 110698-60-7 serves as a crucial identifier for procurement and regulatory compliance. Suppliers emphasize its high purity grades (typically ≥95% by HPLC) to meet the stringent requirements of pharmaceutical research and specialty chemical synthesis.

Recent advancements in green chemistry have influenced the synthesis approaches for this compound. Researchers are developing more efficient and environmentally friendly production methods, addressing concerns about sustainable chemistry practices. These developments align with current industry trends toward eco-friendly synthesis of fine chemicals and pharmaceutical intermediates.

Quality control for 4-(1-methyl-1H-imidazole-2-carbonyl)aniline involves rigorous analytical techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency and verify the absence of process-related impurities, which is critical for research reproducibility. The compound's storage stability under recommended conditions (typically 2-8°C in airtight containers) maintains its quality for extended periods.

Future research directions for this compound include exploring its potential in bioconjugation chemistry and targeted drug delivery systems. The unique combination of imidazole and aniline functionalities offers opportunities for creating novel biocompatible materials and diagnostic agents. These applications align with current trends in personalized medicine and theranostic approaches.

For researchers working with CAS 110698-60-7, proper laboratory safety protocols should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, prudent handling of all chemical substances is essential for maintaining a safe research environment. Material Safety Data Sheets (MSDS) provide detailed guidance for proper handling and disposal procedures.

The synthesis and application of 4-(1-methyl-1H-imidazole-2-carbonyl)aniline continue to evolve with advancements in organic synthesis methodologies. Recent publications highlight innovative approaches to its preparation and derivatization, reflecting the compound's growing importance in chemical research and industrial applications. These developments contribute to the expanding knowledge base of imidazole-containing compounds and their diverse utilities.